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Compound of Interest

Compound Name: 8-Heptadecene

Cat. No.: B093569 Get Quote

Technical Data Sheet: 8-Heptadecene
For Researchers, Scientists, and Chemical Professionals

This technical guide provides a consolidated overview of the chemical and physical properties

of 8-Heptadecene, including its various isomers. The information is intended for use by

researchers, scientists, and professionals in the field of chemistry.

Core Chemical Data
8-Heptadecene is an unsaturated hydrocarbon with the chemical formula C₁₇H₃₄.[1] It exists as

two primary geometric isomers, cis (Z) and trans (E), which exhibit distinct physical and

chemical properties. The molecular weight of 8-Heptadecene is approximately 238.45 g/mol .

[1][2]

A comprehensive summary of the key quantitative data for 8-Heptadecene and its isomers is

presented in the table below. This allows for a clear comparison of the different forms of the

molecule.
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Property
(Z)-8-Heptadecene
(cis)

(E)-8-Heptadecene
(trans)

8-Heptadecene
(Isomer Mixture)

CAS Number 16369-12-3[3] 54290-12-9[1] 2579-04-6[4]

Molecular Formula C₁₇H₃₄[5] C₁₇H₃₄[1] C₁₇H₃₄[4]

Molecular Weight 238.45 g/mol [3] 238.4519 g/mol [1] 238.45798 g/mol [4]

IUPAC Name (Z)-heptadec-8-ene[5] (E)-heptadec-8-ene[6] Heptadec-8-ene[4]

Boiling Point
304.00 to 306.00 °C

@ 760.00 mm Hg[7]

305.41 °C @ 760.00

mm Hg (est)[4]
Not Available

Flash Point
280.00 °F (137.78 °C)

[7]

281.00 °F (138.20 °C)

(est)[4]
Not Available

Vapor Pressure
0.001000 mmHg @

25.00 °C (est)[7]

0.001000 mmHg @

25.00 °C (est)[4]
Not Available

logP (o/w) 8.959 (est)[7] 8.959 (est)[4] 8.50 (est)[4]

Solubility in Water
0.0004599 mg/L @ 25

°C (est)[7]

0.0004599 mg/L @ 25

°C (est)[4]
Not Available

Isomeric Relationships of 8-Heptadecene
The following diagram illustrates the relationship between the general term 8-Heptadecene
and its specific cis and trans isomers, along with their respective CAS numbers.

Isomeric Forms of 8-Heptadecene

8-Heptadecene
(Isomer Mixture)
CAS: 2579-04-6

(Z)-8-Heptadecene
(cis-isomer)

CAS: 16369-12-3

is a mixture containing

(E)-8-Heptadecene
(trans-isomer)

CAS: 54290-12-9

is a mixture containing
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Isomeric Forms of 8-Heptadecene

Experimental Protocols
While detailed experimental protocols for drug development are not available for 8-
Heptadecene, a method for its synthesis has been described in the literature.

Synthesis of 8-Heptadecene via Decarboxylation of Oleic Acid

One reported method for the synthesis of 8-heptadecene involves the decarboxylation of oleic

acid.[8] This process is carried out in a flow system in the presence of various catalysts.[8] The

yield of 8-heptadecene is dependent on the reaction temperature.[8] A competing reaction

pathway that can occur is hydrodeoxygenation, which results in the formation of octadecane.[8]

The recyclability of the catalyst has been observed to be most effective in a CO₂ atmosphere.

[8]

Note: This is a general description of a synthetic method. For detailed experimental

parameters, including specific catalysts, temperatures, flow rates, and purification methods, it is

essential to consult the primary research literature.

Concluding Remarks
This technical guide provides a summary of the currently available chemical and physical data

for 8-Heptadecene and its isomers. The provided information on its synthesis offers a starting

point for researchers interested in the chemical preparation of this compound. At present, there

is a lack of published data regarding the biological activity or potential therapeutic applications

of 8-Heptadecene, and as such, no information on signaling pathways or extensive

experimental protocols for drug development can be provided. Further research would be

necessary to explore these aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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